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Compound of Interest

Compound Name:
2-Methylbenzothiazole-5-boronic

acid

Cat. No.: B151216 Get Quote

In-Depth Technical Guide: 2-
Methylbenzothiazole-5-boronic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for 2-Methylbenzothiazole-5-boronic
acid, a compound of interest in biomedical research.

Physicochemical Properties
2-Methylbenzothiazole-5-boronic acid is an organic compound that has applications in

various research areas, including medicinal chemistry.[1] Key quantitative data for this

molecule are summarized below.

Property Value Source

Molecular Formula C₈H₈BNO₂S [1][2][3]

Molecular Weight 193.03 g/mol [1]

Exact Mass 193.0368798 g/mol [1]

Monoisotopic Mass 193.0368798 g/mol [1]
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Compound Identification
For accurate tracking and referencing in research and development, the following identifiers

are associated with 2-Methylbenzothiazole-5-boronic acid:

Identifier Value

IUPAC Name (2-methyl-1,3-benzothiazol-5-yl)boronic acid

CAS Number 590417-67-7

InChI Key XFPZHJXTRXAWAO-UHFFFAOYSA-N

Canonical SMILES B(C1=CC2=C(C=C1)SC(=N2)C)(O)O

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-
Methylbenzothiazole-5-boronic acid are typically specific to the laboratory and the intended

application. Researchers should consult peer-reviewed scientific literature and established

chemical synthesis databases for validated methodologies. The procedures often involve multi-

step synthesis starting from commercially available precursors, followed by purification

techniques such as recrystallization or chromatography, and confirmation of the structure and

purity using methods like NMR spectroscopy and mass spectrometry.

Logical Relationships in Drug Discovery
The utility of boronic acids in drug development often stems from their ability to form reversible

covalent bonds with biological targets. The following diagram illustrates a generalized workflow

for integrating a boronic acid compound into a drug discovery pipeline.
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Caption: A generalized workflow for drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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